Cas no 1706264-16-5 (N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1706264-16-5
• MF: C₁₅H₁₅N₅OS₂
• MW: 345.442499399185
• CID: 5367148
• Update Time: 2025-10-18

N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C15H15N5OS2/c21-14(10-3-4-12-13(8-10)19-23-18-12)17-9-11-2-1-6-20(11)15-16-5-7-22-15/h3-5,7-8,11H,1-2,6,9H2,(H,17,21)
• InChI Key： SZSHDOMMUNTSNS-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCC3CCCN3C3=NC=CS3)=O)=CC2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1706264-16-5): A Comprehensive Overview

N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1706264-16-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide is characterized by a central benzothiadiazole core linked to a substituted pyrrolidine moiety. The presence of the thiazole ring further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets. The molecular formula of this compound is C₁₈H₁₇N₅O₂S₂, with a molecular weight of approximately 399.48 g/mol.

Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide has been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective properties of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide have also been explored. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia and astrocytes.

To further understand the pharmacokinetics and pharmacodynamics of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide, several studies have been conducted using animal models. These studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. For instance, it has been found to have good oral bioavailability and a favorable half-life in vivo.

The safety profile of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully establish its safety in humans.

In conclusion, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1706264-16-5) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.